2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one

• CAS No.: 159853-36-8
• Product Name: 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one
• Molecular Formula: C20H14O3
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 2-hydroxy-4-(4-methoxyphenyl)phenalen-1-one
• Standard InChI: InChI=1S/C20H14O3/c1-23-14-8-5-12(6-9-14)15-10-7-13-3-2-4-16-19(13)17(15)11-18(21)20(16)22/h2-11,21H,1H3
• Standard InChIKey: PVZKBQMWQRUUFI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C3C=C(C(=O)C4=CC=CC(=C43)C=C2)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=C3C=C(C(=O)C4=CC=CC(=C43)C=C2)O
• Appearance: Red powder
• Melting Point: 222-223°C
• Physical Description: Solid
• Description: 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. 2-Hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one is primarily located in the membrane (predicted from logP). Outside of the human body, 2-hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one can be found in fruits. This makes 2-hydroxy-4-(4-methoxyphenyl)-1H-phenalen-1-one a potential biomarker for the consumption of this food product.
• PubChem Compound: 638391
• Last Modified: Nov 11 2021